Cas no 1335496-82-6 (3-Methyl-5-(4-morpholinyl)Benzenamine)
1335496-82-6 structure
Product Name:3-Methyl-5-(4-morpholinyl)Benzenamine
CAS No:1335496-82-6
MF:C11H16N2O
MW:192.257542610168
CID:2113725
Update Time:2023-08-04
3-Methyl-5-(4-morpholinyl)Benzenamine Chemical and Physical Properties
Names and Identifiers
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- 3-methyl-5-(4-morpholinyl)Benzenamine
- 3-methyl-5-(morpholin-4-yl)aniline
- 3-Methyl-5-(4-morpholinyl)Benzenamine
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- Inchi: 1S/C11H16N2O/c1-9-6-10(12)8-11(7-9)13-2-4-14-5-3-13/h6-8H,2-5,12H2,1H3
- InChI Key: OSMFHNLMWMUCGZ-UHFFFAOYSA-N
- SMILES: O1CCN(C2C=C(C=C(C)C=2)N)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 180
- Topological Polar Surface Area: 38.5
3-Methyl-5-(4-morpholinyl)Benzenamine Related Literature
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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